Cas no 80668-93-5 (N-(3-Chloro-4-methylsulfonylphenyl)acetamide)

• Product Name: N-(3-Chloro-4-methylsulfonylphenyl)acetamide
• CAS No: 80668-93-5
• MF: C₉H₁₀ClNO₃S
• MW: 247.698600292206
• CID: 2148621
• Update Time: 2023-08-04

N-(3-Chloro-4-methylsulfonylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-chloro-4-(methylsulfonyl)phenyl]acetamide
• N-(3-chloro-4-methanesulfonylphenyl)acetamide
• Acetamide, N-[3-chloro-4-(methylsulfonyl)phenyl]-
• N-(3-Chloro-4-methylsulfonylphenyl)acetamide

• Inchi： 1S/C9H10ClNO3S/c1-6(12)11-7-3-4-9(8(10)5-7)15(2,13)14/h3-5H,1-2H3,(H,11,12)
• InChI Key： VNYFDEUVZNUBFY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(C)(=O)=O)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 336
• Topological Polar Surface Area: 71.6